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Compound of Interest

Compound Name: DNP-PEG12-NHS ester

Cat. No.: B15579066

An In-depth Technical Guide to DNP-PEG12-NHS Ester

For researchers, scientists, and drug development professionals, DNP-PEG12-NHS ester is a
versatile chemical tool with significant applications in immunology, drug delivery, and
bioconjugation. This guide provides a comprehensive overview of its chemical properties,
experimental applications, and the fundamental principles of its use.

Core Chemical Properties

DNP-PEG12-NHS ester is a heterobifunctional crosslinker composed of three key
components: a 2,4-dinitrophenyl (DNP) group, a 12-unit polyethylene glycol (PEG) spacer, and
an N-hydroxysuccinimide (NHS) ester.[1][2] The DNP moiety serves as a well-recognized
hapten for immunological studies. The hydrophilic PEG spacer enhances the solubility of the
molecule in aqueous media and provides a flexible, defined-length linker arm.[2][3] The NHS
ester is a highly efficient amine-reactive group that forms stable amide bonds with primary
amines on proteins, antibodies, and other biomolecules.[2][3][4][5]

Quantitative Data Summary

The physical and chemical specifications of DNP-PEG12-NHS ester are summarized below for
easy reference.
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Property Value Source(s)
Molecular Weight 880.89 g/mol [311415][6]
Chemical Formula C37H60N4O20 [3B1141[5]
CAS Number 1334178-01-6 [3][4][5]
Purity >98% [31141[5]
Spacer Arm Length 40 atoms (46.4 A) [4][5]

Water, DMSO, DMAC,

Solubility Methylene Chloride, [415]
Acetonitrile
Storage Conditions -20°C, protect from moisture [31141[5]
_ N-hydroxysuccinimide (NHS)
Reactive Group [11[4115]
Ester
Target Moiety Primary Amines (-NHz) [31141[5]

Key Applications in Research and Development

The unique trifunctional structure of DNP-PEG12-NHS ester makes it a valuable reagent in
several fields:

» Immunology and Vaccine Development: The DNP group acts as a hapten, a small molecule
that can elicit an immune response only when attached to a larger carrier protein. DNP-
conjugated proteins are widely used as antigens to study antibody responses, B-cell
activation, and immunological memory.[4][5]

e Antibody-Drug Conjugation (ADC): The NHS ester allows for the straightforward conjugation
of this linker to antibodies.[1][7] While the DNP group itself is not a drug, the linker's
properties can be leveraged in ADC model systems and for attaching other functionalities.

e Drug Delivery and Pharmacokinetics: The PEG spacer can improve the solubility and
bioavailability of conjugated molecules, making it a useful component in drug delivery
systems.[1]
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Immunoassays: DNP-labeled molecules can be used as detection reagents in various
immunoassay formats, such as ELISA, leveraging the high affinity of anti-DNP antibodies.

Experimental Protocols

The following section details a generalized protocol for the conjugation of DNP-PEG12-NHS

ester to a primary amine-containing protein, such as an antibody.

Materials and Reagents:

DNP-PEG12-NHS ester
Protein or antibody to be labeled (in an amine-free buffer, e.g., PBS, HEPES, MES)
Anhydrous Dimethyl sulfoxide (DMSO)

Conjugation Buffer: Amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NacCl, pH
7.2-8.0)

Purification tools: Desalting column (e.g., Sephadex G-25) or dialysis cassette with an
appropriate molecular weight cutoff (MWCO).

Protocol for Protein Conjugation:

Reagent Preparation:

o Allow the vial of DNP-PEG12-NHS ester to equilibrate to room temperature before
opening to prevent moisture condensation.[4][5]

o Prepare a stock solution of the DNP-PEG12-NHS ester by dissolving it in anhydrous
DMSO immediately before use. A typical concentration is 10-20 mg/mL. NHS esters are
susceptible to hydrolysis, so storage of the solution is not recommended.[8]

Protein Preparation:

o Dissolve or exchange the target protein into the Conjugation Buffer at a concentration of 1-
10 mg/mL.
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o Ensure the buffer is free of primary amines (e.g., Tris or glycine), as these will compete
with the target protein for reaction with the NHS ester.[9]

o Conjugation Reaction:

o Add a calculated molar excess of the DNP-PEG12-NHS ester stock solution to the protein
solution. A starting point is often a 10- to 20-fold molar excess of the linker over the
protein.[9] The optimal ratio should be determined empirically for each specific application.

o Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.
Gentle mixing is recommended.

o Purification:

o Following incubation, remove the unreacted DNP-PEG12-NHS ester and reaction
byproducts (hydrolyzed NHS).

o For larger proteins (>20 kDa), a desalting column or dialysis against the conjugation buffer
is effective.[9] This step is crucial to prevent interference from free hapten in downstream
applications.

o The resulting DNP-conjugated protein is now ready for use or storage according to its
specific stability requirements.

Visualizations: Diagrams and Workflows

To better illustrate the concepts and processes described, the following diagrams have been
generated using the Graphviz DOT language.

DNP-PEG12-NHS Ester: Structure-Function

Increases solubility NHS Ester Reacts with primary amines
Provides 46.4 A spacer arm Forms stable amide bond

DNP (Hapten) Elicits specific immune response PEG12 Spacer
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© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_EDC_NHS_Coupling_Chemistry_with_Hydroxy_PEG12_acid.pdf
https://www.benchchem.com/product/b15579066?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_EDC_NHS_Coupling_Chemistry_with_Hydroxy_PEG12_acid.pdf
https://www.benchchem.com/product/b15579066?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_EDC_NHS_Coupling_Chemistry_with_Hydroxy_PEG12_acid.pdf
https://www.benchchem.com/product/b15579066?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Functional components of the DNP-PEG12-NHS ester molecule.
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Caption: General experimental workflow for protein conjugation.
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Caption: Hapten-mediated immune cell activation pathway.

Safety and Handling

While a specific safety data sheet for DNP-PEG12-NHS ester was not found, general

Click to download full resolution via product page

laboratory precautions should be taken. The related compound 2,4-Dinitrophenylhydrazine is

listed as a flammable solid that is harmful if swallowed. It is recommended to handle DNP-
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PEG12-NHS ester in a well-ventilated area, wear appropriate personal protective equipment
(gloves, eye protection), and avoid ignition sources. As the compound is hygroscopic, care
should be taken to limit its exposure to moisture to maintain reactivity.[4][5] Always refer to the
supplier-specific Safety Data Sheet (SDS) for detailed handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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